Dielectric properties of cobalt ferrite nanoparticles in ultrathin nanocomposite films
Physical Chemistry Chemical Physics Pub Date: 2013-10-10 DOI: 10.1039/C3CP53602E
Abstract
Multilayered nanocomposite films (thickness 50–90 nm) of cobalt ferrite nanoparticles (np-CoFe2O4, 18 nm) were deposited on top of interdigitated microelectrodes by the layer-by-layer technique in order to study their dielectric properties. For that purpose, two different types of nanocomposite films were prepared by assembling np-CoFe2O4 either with poly(3,4-ethylenedioxy thiophene):poly(styrene sulfonic acid) or with polyaniline and sulfonated lignin. Despite the different film architectures, the morphology of both was dominated by densely-packed layers of nanoparticles surrounded by polyelectrolytes. The dominant effect of np-CoFe2O4 was also observed after impedance spectroscopy measurements, which revealed that dielectric behavior of the nanocomposites was largely influenced by the charge transport across nanoparticle–polyelectrolyte interfaces. For example, nanocomposites containing np-CoFe2O4 exhibited a single low-frequency relaxation process, with time constants exceeding 15 ms. At 1 kHz, the dielectric constant and the dissipation factor (tan δ) of these nanocomposites were 15 and 0.15, respectively. These values are substantially inferior to those reported for pressed pellets made exclusively of similar nanoparticles. Impedance data were further fitted with equivalent circuit models from which individual contributions of particle's bulk and interfaces to the charge transport within the nanocomposites could be evaluated. The present study evidences that such nanocomposites display a dielectric behavior dissimilar from that exhibited by their individual counterparts much likely due to enlarged nanoparticle–polyelectrolyte interfaces.
Recommended Literature
- [1] Evaluation of the capacitively coupled helium microwave plasma as an excitation source for the determination of inorganic and organic tin
- [2] Dynamics of water confined to reverse AOT micelles
- [3] Changes in the volume phase transition temperature of hydrogels for detection of the DNA hybridization process
- [4] Promotional effect of Fe and Ce co-doping on a V2O5–WO3/TiO2 catalyst for SCR of NOx with high K and Pb resistance†
- [5] Contents list
- [6] Pteridine studies. Part XXXIX. Pteridines unsubstituted in the 4-position; a new synthesis from pyrazines, via 3,4-dihydropteridines
- [7] A novel water-soluble quantum dot–neutral red fluorescence resonance energy transfer probe for the selective detection of megestrol acetate†
- [8] Gold coated magnetic nanoparticles: from preparation to surface modification for analytical and biomedical applications
- [9] 1-Acetyl-t-3,t-4-isopropylidenedioxy-c-4-hydroxymethyl-r-2-methoxypyrrolidine: a branched-chain sugar with nitrogen as the ring hetero-atom
- [10] Ultrasensitive fluorometric biosensor based on Ti3C2 MXenes with Hg2+-triggered exonuclease III-assisted recycling amplification
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 1291-72-1
-
CAS no.: 18879-80-6
